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molecular formula C7H7N3O2 B1330458 Pyridine-2,3-dicarboxamide CAS No. 4663-94-9

Pyridine-2,3-dicarboxamide

Cat. No. B1330458
CAS RN: 4663-94-9
M. Wt: 165.15 g/mol
InChI Key: CJVCXRMYJNMDTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04895951

Procedure details

Pyridine diamide 2 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.015 mol), 2-chloro-N,N-diethylacetamide (0.045 mol), diisopropylethylamine (0.060 mol) and dimethoxyethane (25 mL). The product was isolated from the methylene chloride extraction of the basic aqueous layer. The residue was distilled (140° C., 0.10 mm) to afford 3.7 g of pure product.
Name
2-(aminomethyl)pyridine
Quantity
0.015 mol
Type
reactant
Reaction Step One
Name
2-chloro-N,N-diethylacetamide
Quantity
0.045 mol
Type
reactant
Reaction Step Two
Name
diisopropylethylamine
Quantity
0.06 mol
Type
reactant
Reaction Step Three
Name
dimethoxyethane
Quantity
25 mL
Type
reactant
Reaction Step Four
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Pyridine diamide
[Compound]
Name
pure product

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][N:4]=1.ClC[C:11]([N:13](CC)CC)=[O:12].C(N(C(C)C)CC)(C)C.C(COC)[O:28]C>C(Cl)Cl>[N:4]1[CH:5]=[CH:6][CH:7]=[C:8]([C:11]([NH2:13])=[O:12])[C:3]=1[C:2]([NH2:1])=[O:28]

Inputs

Step One
Name
2-(aminomethyl)pyridine
Quantity
0.015 mol
Type
reactant
Smiles
NCC1=NC=CC=C1
Step Two
Name
2-chloro-N,N-diethylacetamide
Quantity
0.045 mol
Type
reactant
Smiles
ClCC(=O)N(CC)CC
Step Three
Name
diisopropylethylamine
Quantity
0.06 mol
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Step Four
Name
dimethoxyethane
Quantity
25 mL
Type
reactant
Smiles
C(OC)COC
Step Five
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
The residue was distilled (140° C., 0.10 mm)

Outcomes

Product
Name
Pyridine diamide
Type
product
Smiles
N1=C(C(=CC=C1)C(=O)N)C(=O)N
[Compound]
Name
pure product
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 3.7 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.